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Get Quote

Introduction
As a Senior Application Scientist navigating the complexities of peptide precursors and

pharmaceutical intermediates, ensuring absolute chemical identity is the foundational step of

any successful drug development program. N-acetyl-2-aminoacetamide—systematically

known as 2-acetamidoacetamide or N-acetylglycinamide—is a highly polar, low-molecular-

weight glycine derivative[1]. It serves as a critical building block in organic synthesis and a

structural analog in enzymatic studies[2].

However, researchers frequently encounter database fragmentation regarding its Chemical

Abstracts Service (CAS) registry number. This in-depth technical guide provides an

authoritative resolution to the CAS number discrepancy, details a self-validating synthesis

protocol, and outlines the analytical parameters required for strict quality control.

CAS Registry Discrepancy Analysis
When sourcing N-acetyl-2-aminoacetamide, procurement systems and chemical databases

present two distinct CAS numbers. Understanding the origin of these numbers is critical for

regulatory compliance and accurate material sourcing.
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Primary Standard (): This is the globally recognized, authoritative CAS Registry Number for

N-acetylglycinamide[1]. It is validated by major chemical repositories, including PubChem

(CID: 28326), the European Chemicals Agency (ECHA), and leading analytical suppliers

such as Sigma-Aldrich and Thermo Fisher Scientific[2][3].

Secondary/Catalog Registry (CAS: 1314937-98-8): This secondary identifier appears in

select regional supplier databases (e.g., Guidechem, BLD Pharm)[4][5]. In cheminformatics,

such secondary registries often emerge from automated cataloging systems generating

novel entries for specific salt forms, co-crystals, or proprietary formulations, which are later

orphaned or mapped back to the parent structure. For all peer-reviewed research and cGMP

manufacturing, CAS 2620-63-5 must be utilized.

N-acetyl-2-aminoacetamide
(C4H8N2O2)

CAS: 2620-63-5
Primary Registry

 Standardized

CAS: 1314937-98-8
Secondary/Catalog Registry

 Alternative

PubChem / ECHA Sigma-Aldrich / ThermoFisher Regional Supplier Catalogs

Click to download full resolution via product page

Caption: Logical resolution of CAS registry numbers for N-acetyl-2-aminoacetamide across

databases.

Chemical Identity and Structural Parameters
To ensure rigorous scientific integrity, all quantitative data regarding the physical and chemical

properties of N-acetyl-2-aminoacetamide are summarized below. The compound presents as

a white, odorless crystalline solid[1][3].

Table 1: Physicochemical Properties
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Property Value / Identifier

IUPAC Name 2-Acetamidoacetamide

Primary CAS Number 2620-63-5

Secondary CAS Number 1314937-98-8

Molecular Formula C4H8N2O2

Molar Mass 116.12 g/mol

Melting Point 140–143 °C

SMILES CC(=O)NCC(N)=O

InChIKey WQELDIQOHGAHEM-UHFFFAOYSA-N

Experimental Workflow: Synthesis of N-Acetyl-2-
Aminoacetamide
The following protocol details the synthesis of N-acetyl-2-aminoacetamide from glycinamide

hydrochloride.

Causality & Mechanistic Insight: Triethylamine (TEA) is utilized to neutralize the hydrochloride

salt of glycinamide, liberating the nucleophilic free amine. TEA is specifically chosen over

stronger inorganic bases (like NaOH) to prevent base-catalyzed hydrolysis of the terminal

primary amide group. Acetic anhydride is selected as the acetylating agent instead of acetyl

chloride; its milder reactivity profile provides a controlled, less exothermic reaction, thereby

minimizing the formation of di-acetylated byproducts and preserving the integrity of the

molecule.

Self-Validating System: This protocol incorporates an in-process Thin-Layer Chromatography

(TLC) check using a Ninhydrin stain. Because Ninhydrin reacts specifically with primary amines

to form a deep purple complex (Ruhemann's purple), a negative (colorless/yellow) stain

definitively validates the complete consumption of the starting material, acting as an internal

go/no-go decision point before quenching.

Step-by-Step Methodology:
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Preparation: Suspend 10.0 mmol of glycinamide hydrochloride in 20 mL of anhydrous

dichloromethane (DCM) under a nitrogen atmosphere.

Free-Basing: Add 11.0 mmol (1.1 eq) of Triethylamine (TEA) dropwise at 0 °C. Stir for 15

minutes to ensure complete liberation of the free amine.

Acetylation: Slowly add 10.5 mmol (1.05 eq) of acetic anhydride. The slight excess ensures

complete conversion without driving over-acetylation. Allow the reaction to warm to room

temperature and stir for 2 hours.

In-Process Validation: Spot the reaction mixture on a silica TLC plate alongside a

glycinamide standard. Stain with Ninhydrin and heat. Decision Gate: If a purple spot

remains, add 0.1 eq of acetic anhydride and stir for 30 minutes. If no purple spot is visible,

proceed to step 5.

Quenching & Extraction: Quench the reaction with 5 mL of methanol to destroy unreacted

acetic anhydride. Evaporate the solvent under reduced pressure.

Purification: Recrystallize the crude solid from a mixture of hot ethanol and water to yield

pure white crystals of N-acetyl-2-aminoacetamide (CAS 2620-63-5).

Glycinamide HCl
(Starting Material)

Triethylamine
(Free Base Generation)

 Step 1: Suspend in DCM Acetic Anhydride
(Acetylation)

 Step 2: 0°C to RT TLC Validation
(Ninhydrin Stain)

 Step 3: Check Amine

 Fail: Add Ac2O

Recrystallization
(EtOH/H2O)

 Pass: Quench & Dry Pure Compound
(CAS: 2620-63-5)

 Step 4: Isolate Crystals
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Caption: Self-validating synthesis workflow for N-acetyl-2-aminoacetamide with TLC decision

gate.

Analytical Validation Protocols
Post-synthesis, the compound must be rigorously validated to ensure it meets the

specifications of CAS 2620-63-5[6]. The following analytical parameters serve as the definitive

fingerprint for the molecule.

Table 2: Analytical Fingerprint (1H NMR & LC-MS)
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Analytical Method
Target Signal /
Parameter

Expected Result
Structural
Assignment

1H NMR (DMSO-d6) Acetyl Methyl (-CH3)
Singlet, ~1.85 ppm

(3H)

Confirms successful

acetylation

1H NMR (DMSO-d6) Methylene (-CH2-)
Doublet, ~3.65 ppm

(2H)

Alpha-carbon protons

splitting

1H NMR (DMSO-d6) Primary Amide (-NH2)
Two broad singlets,

~7.0 & 7.3 ppm (2H)

Diastereotopic amide

protons

1H NMR (DMSO-d6)
Secondary Amide (-

NH-)
Triplet, ~8.1 ppm (1H)

Amide proton coupling

to CH2

LC-MS (ESI+) [M+H]+ Ion m/z 117.1
Confirms exact mass

(116.06 Da)

LC-MS (ESI+) [M+Na]+ Ion m/z 139.1
Sodium adduct

confirmation

Conclusion
For drug development professionals and synthetic chemists, absolute clarity in chemical

registries is non-negotiable. N-acetyl-2-aminoacetamide is definitively cataloged under CAS

2620-63-5, with 1314937-98-8 serving only as an extraneous catalog identifier. By employing

the self-validating synthesis and strict analytical parameters outlined in this guide, researchers

can ensure high-fidelity integration of this compound into broader pharmaceutical workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12106491/docs?utm_src=pdf-body#n-acetyl-2-aminoacetamide-cas-registry-resolution-synthesis-and-analytical-validation
https://pubchem.ncbi.nlm.nih.gov/compound/28326
https://en.wikipedia.org/wiki/N-Acetylglycinamide
https://www.benchchem.com/product/b12106491?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12106491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. N-Acetylglycinamide - Wikipedia [en.wikipedia.org]

2. Na-Acetylglycinamide 97 2620-63-5 [sigmaaldrich.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. Page loading... [wap.guidechem.com]

5. wap.guidechem.com [wap.guidechem.com]

6. 2620-63-5 CAS | N-ACETYLGLYCINAMIDE | Amides | Article No. 00566
[lobachemie.com]

To cite this document: BenchChem. [N-Acetyl-2-Aminoacetamide: CAS Registry Resolution,
Synthesis, and Analytical Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12106491/docs#n-acetyl-2-aminoacetamide-cas-
registry-resolution-synthesis-and-analytical-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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